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Introduction

TX-1123 is a synthetic, small molecule inhibitor with dual activity against protein tyrosine
kinases (PTKs) and cyclooxygenase (COX) enzymes. As a derivative of 2-hydroxyarylidene-4-
cyclopentene-1,3-dione, TX-1123 has demonstrated potent inhibitory effects on Src kinase, a
non-receptor tyrosine kinase, and selective inhibition of COX-2.[1][2][3] This dual inhibitory
action makes TX-1123 a valuable tool for dissecting complex signaling pathways implicated in
cancer, inflammation, and other disease processes. These application notes provide detailed
protocols for utilizing TX-1123 to investigate its impact on specific genetic pathways, enabling
researchers to elucidate mechanisms of action and identify potential therapeutic targets.

Data Presentation
Table 1: Inhibitory Activity of TX-1123

This table summarizes the key quantitative data regarding the inhibitory potency of TX-1123
against its primary targets.
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Selectivity (COX-
Target Enzyme IC50 Value Reference
1/COX-2)
Src Kinase 2.2 uM Not Applicable [3]
Cyclooxygenase-1 1.57 x107> M (15.7
13.5 [21[41[5]
(COX-1) uM)
Cyclooxygenase-2 1.16 x10-°M (1.16 )
Not Applicable [21[41[5]
(COX-2) 1UM)

Signaling Pathways

The following diagrams illustrate the signaling pathways modulated by TX-1123.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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